4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile

• IUPAC Name: 3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-4-phenylmethoxybenzonitrile
• InChI: InChI=1S/C19H20BNO3/c1-19(2)13-23-20(24-14-19)17-10-16(11-21)8-9-18(17)22-12-15-6-4-3-5-7-15/h3-10H,12-14H2,1-2H3
• InChI Key: SUEIJKRABIFETR-UHFFFAOYSA-N
• Canonical SMILES: B1(OCC(CO1)(C)C)C2=C(C=CC(=C2)C#N)OCC3=CC=CC=C3
• Molecular Formula: C19H20BNO3
• DSSTOX Substance ID: DTXSID501147418
• Molecular Weight: 321.2 g/mol
• CAS RN: 2096994-98-6

Description

4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile, also known as BDBN, is a boron-containing molecule that has been used in a variety of scientific research applications. BDBN is a unique compound that has the potential to be used in a wide range of laboratory experiments due to its unique properties.

Mechanism of Action

The mechanism of action of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is not yet fully understood. However, it is thought that 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile may act as a boron-containing ligand and form boron-containing complexes with proteins, enzymes, and other biological molecules. Additionally, 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile may interact with the active sites of enzymes, leading to the inhibition or activation of the enzyme.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-cancer properties. Additionally, 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has been shown to inhibit the growth of certain types of bacteria, including Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile in laboratory experiments is its ability to form boron-containing complexes with proteins, enzymes, and other biological molecules. Additionally, 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is relatively stable, making it suitable for use in a variety of laboratory experiments. However, 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is a relatively new compound, and its effects on biological systems are not yet fully understood. Therefore, further research is needed to understand the biochemical and physiological effects of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile.

Future Directions

In order to fully understand the biochemical and physiological effects of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile, further research is needed. Additionally, further research is needed to understand the mechanism of action of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile and its potential applications in drug discovery and medicinal chemistry. Additionally, further research is needed to understand the effects of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile on biological systems, such as enzymes and receptors. Finally, further research is needed to identify potential therapeutic applications of 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile.

Synthesis Methods

4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile is synthesized through a process known as hydroboration. This process involves the reaction of a boron hydride with an alkene in the presence of a suitable catalyst. The reaction proceeds via the addition of a boron-hydride species to the alkene, followed by the protonation of the resulting boronate complex. The product of the reaction is a boron-containing compound, such as 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile.

Scientific Research Applications

4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has been used in a variety of scientific research applications, including organic synthesis, medicinal chemistry, and drug discovery. 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has also been used as a model compound to study the mechanism of action of boron-containing compounds. In addition, 4-Benzyloxy-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile has been used to study the effects of boron-containing compounds on biological systems, such as enzymes and receptors.